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Compound of Interest

Compound Name: DNP-PEG4-alcohol

Cat. No.: B607169

Essential Safety and Handling Guide for DNP-PEG4-
alcohol

This guide provides immediate safety, handling, and disposal protocols for DNP-PEGA4-
alcohol, tailored for researchers, scientists, and drug development professionals. Given the
absence of a specific Safety Data Sheet (SDS), these recommendations are derived from
information on similar chemical structures, including dinitrophenyl compounds and PEGylated
molecules, to ensure a high degree of caution in all laboratory operations.

Chemical and Physical Properties

A summary of the known properties of DNP-PEG4-alcohol is presented below. This
information is critical for safe handling and experimental planning.
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Property Value Source(s)
Molecular Formula C14H21N30s [1112]
Molecular Weight 359.34 g/mol [1][2]
Appearance Solid [3]
Soluble in anhydrous solvents
N like DMSO and DMF. The
Solubility

PEG4 spacer enhances water

solubility.

Storage Conditions

Store at —20 °C in a sealed,
light- and moisture-protected

container.

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory when handling DNP-PEG4-alcohol due to the potential

hazards associated with dinitrophenyl compounds, which can be toxic.

Required PPE

Protection Level

Equipment

Rationale

Eye and Face

Chemical safety goggles and a

face shield.

Provides maximum protection
from splashes and airborne

particles.

Chemical-resistant gloves

Prevents skin contact and

Hand o ]
(e.g., Nitrile). absorption.
A laboratory coat, long pants, )
Shields the body from
Body and closed-toe shoes are

essential.

contamination.

Respiratory

Work in a certified chemical

fume hood.

To avoid inhalation of any dust

or vapors.
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Operational Plan: Step-by-Step Handling Protocol

Adherence to a methodical workflow is crucial to minimize risk. All handling of DNP-PEG4-
alcohol should be conducted within a certified chemical fume hood.

e Preparation:
o Ensure the work area within the chemical fume hood is clean and uncluttered.
o Gather all necessary equipment and reagents before starting.
o Don the required personal protective equipment as detailed in the table above.
e Weighing and Aliquoting:

o When weighing the solid compound, use an analytical balance inside the fume hood or a
containment enclosure.

o Handle the solid with care to avoid creating dust.

o For creating stock solutions, use anhydrous solvents such as DMSO or DMF. To improve
solubility, the solution can be warmed to 37°C and sonicated.

» Reaction Setup:
o If the compound is to be used in a reaction, set up the apparatus within the fume hood.
o Ensure all glassware is properly secured.

e Post-Handling:
o Thoroughly decontaminate all surfaces and equipment after use.

o Wash hands thoroughly with soap and water after removing gloves.

Experimental Workflow for Handling DNP-PEG4-
alcohol "dot
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Caption: Decision workflow for the proper disposal of DNP-PEG4-alcohol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607169#personal-protective-equipment-for-handling-
dnp-peg4-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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